Cas no 94527-05-6 (2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-)

94527-05-6 structure
Product name:2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-
2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-
- 2,2-dimethyl-3,4-dihydrochromene-4,7-diol
- JNP
- SCHEMBL11037376
- DTXSID50459403
- 94527-05-6
- AKOS011350084
-
- Inchi: InChI=1S/C11H14O3/c1-11(2)6-9(13)8-4-3-7(12)5-10(8)14-11/h3-5,9,12-13H,6H2,1-2H3
- InChI Key: VSXBFKGWZUQWCS-UHFFFAOYSA-N
- SMILES: CC1(CC(C2=C(O1)C=C(C=C2)O)O)C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
- XLogP3: 1.4
2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl- Related Literature
-
Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
-
Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
-
Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
-
Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
-
Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
94527-05-6 (2H-1-Benzopyran-4,7-diol, 3,4-dihydro-2,2-dimethyl-) Related Products
- 487-25-2(2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl-)
- 1273610-58-4(3-Benzofuranamine, 5-chloro-7-fluoro-2,3-dihydro-)
- 1226438-42-1(1-(4-chlorophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(3-nitrophenyl)-1H-imidazole)
- 1820575-47-0(tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate;hydrochloride)
- 1936555-39-3(4-Bromo-1-(3-methylpentan-2-yl)-1H-pyrazol-3-amine)
- 4964-69-6(5-Chloroquinaldine)
- 1396800-31-9(N,N-dimethyl-2-{4-2-(trifluoromethyl)benzamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)
- 57707-64-9(2-azidoacetonitrile)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 847818-77-3(1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
